Cas no 154334-72-2 (Cyclosporin A,6-(threo-3-hydroxy-N-methyl-L-leucine)- (9CI))

• Product Name: Cyclosporin A,6-(threo-3-hydroxy-N-methyl-L-leucine)- (9CI)
• CAS No: 154334-72-2
• MF: C₅₉H₁₀₇N₁₁O₁₂
• MW: 1162.5473959446
• CID: 170812
• PubChem ID: 474050
• Update Time: 2025-04-19

Cyclosporin A,6-(threo-3-hydroxy-N-methyl-L-leucine)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Cyclosporin A,6-(threo-3-hydroxy-N-methyl-L-leucine)- (9CI)
• (3S,6S,9S,12R,15S,18S,21S,24S,30S,33S)-30-ethyl-33-[(1R)-1-hydroxy-2-methylpropyl]-1,4,7,10,12,15,19,25,28-nonamethyl-6,9,18,24-tetrakis(2-methylpropyl)-3,21-di(propan-2-yl)-1,4,7,10,13,16,19,22,25,28
• DTXSID70165594
• [MeLeu(3-OH)1]-CsA
• CHEMBL2371686
• (MeLeu(3-OH)1)-CsA
• 154334-72-2
• Cyclosporin A, 6-(threo-3-hydroxy-N-methyl-L-leucine)-

• Inchi： 1S/C59H107N11O12/c1-25-40-55(78)64(18)30-45(71)65(19)41(26-31(2)3)52(75)63-46(35(10)11)58(81)66(20)42(27-32(4)5)51(74)60-38(16)50(73)61-39(17)54(77)67(21)43(28-33(6)7)56(79)68(22)44(29-34(8)9)57(80)69(23)47(36(12)13)59(82)70(24)48(53(76)62-40)49(72)37(14)15/h31-44,46-49,72H,25-30H2,1-24H3,(H,60,74)(H,61,73)(H,62,76)(H,63,75)/t38-,39+,40-,41-,42-,43-,44-,46-,47-,48-,49+/m0/s1
• InChI Key： ZWSDLBLNECTKMP-BDBXRLBOSA-N
• SMILES： O[C@H](C(C)C)[C@H]1C(N[C@H](C(N(C)CC(N(C)[C@H](C(N[C@H](C(N(C)[C@H](C(N[C@@H](C)C(N[C@H](C)C(N(C)[C@H](C(N(C)[C@H](C(N(C)[C@H](C(N1C)=O)C(C)C)=O)CC(C)C)=O)CC(C)C)=O)=O)=O)CC(C)C)=O)C(C)C)=O)CC(C)C)=O)=O)CC)=O

Computed Properties

• Exact Mass: 1161.81071
• Monoisotopic Mass: 1161.81006789g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 82
• Rotatable Bond Count: 13
• Complexity: 2220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 11
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.7
• Topological Polar Surface Area: 279Ų

Experimental Properties

• PSA: 278.8